Cas no 482643-84-5 (Propanoic acid, 2,2-dimethyl-, [3,4-dihydro-2,4-dioxo-5-[3,5-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-2-O-(trimethylsilyl)-β-D-ribofuranosyl]-1(2H)-pyrimidinyl]methyl ester (9CI))

• Product Name: Propanoic acid, 2,2-dimethyl-, [3,4-dihydro-2,4-dioxo-5-[3,5-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-2-O-(trimethylsilyl)-β-D-ribofuranosyl]-1(2H)-pyrimidinyl]methyl ester (9CI)
• CAS No: 482643-84-5
• MF: C₃₀H₅₆N₂O₉Si₃
• MW: 673.030152320862
• CID: 6641944
• Update Time: 2024-01-29

Propanoic acid, 2,2-dimethyl-, [3,4-dihydro-2,4-dioxo-5-[3,5-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-2-O-(trimethylsilyl)-β-D-ribofuranosyl]-1(2H)-pyrimidinyl]methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, [3,4-dihydro-2,4-dioxo-5-[3,5-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-2-O-(trimethylsilyl)-β-D-ribofuranosyl]-1(2H)-pyrimidinyl]methyl ester (9CI)

• Inchi： 1S/C30H56N2O9Si3/c1-18(2)43(19(3)4)37-16-23-25(40-44(41-43,20(5)6)21(7)8)26(39-42(12,13)14)24(38-23)22-15-32(29(35)31-27(22)33)17-36-28(34)30(9,10)11/h15,18-21,23-26H,16-17H2,1-14H3,(H,31,33,35)/t23-,24+,25-,26+/m1/s1
• InChI Key： UJHHJYQYHLEVEO-ZJSPYRCASA-N
• SMILES： C(OCN1C(=O)NC(=O)C([C@@H]2O[C@@H]3CO[Si](C(C)C)(C(C)C)O[Si](O[C@H]3[C@H]2O[Si](C)(C)C)(C(C)C)C(C)C)=C1)(=O)C(C)(C)C

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• pka: 8.73±0.10(Predicted)